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Compound of Interest

Compound Name: Glyurallin A

Cat. No.: B1643850

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Glycerol (also known as Glycerin), a simple polyol compound with significant
applications in the pharmaceutical, food, and cosmetic industries. This document summarizes
key quantitative data, outlines experimental contexts, and visualizes relevant biological
pathways to serve as an essential resource for professionals in research and drug
development.

Physical Properties of Glycerol

Glycerol is a colorless, odorless, and viscous liquid with a sweet taste.[1][2][3][4] Its
hygroscopic nature, meaning it readily absorbs moisture from the air, is one of its most notable
characteristics.[1][2][3][4]

Table 1: Quantitative Physical Properties of Glycerol
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Property Value Conditions

Molecular Formula CsHsOs

Molar Mass 92.094 g/mol

Appearance Clear, colorless, syrupy liquid Standard temperature and
pressure

Density 1.261 g/cm3 At 20 °C

Melting Point 17.8 °C (64.0 °F)

Boiling Point 290 °C (554 °F)

Solubility Miscible with water and alcohol

Slightly soluble in diethyl ether,

ethyl acetate

Insoluble in hydrocarbons

Data sourced from multiple chemical databases and scientific publications.[1][2][3][5]

Chemical Properties and Reactivity

Glycerol is a stable triol that can undergo reactions typical of alcohols. The presence of three
hydroxyl (-OH) groups dictates its chemical behavior, including its high solubility in water and its
role as a versatile chemical intermediate.[4][5]

Key Chemical Reactions:

» Esterification: Glycerol reacts with fatty acids to form glycerides (e.qg., triglycerides), which
are the primary constituents of fats and oils.

» Oxidation: Mild oxidation of glycerol can yield glyceraldehyde or dihydroxyacetone, while
strong oxidation can break the carbon chain.

 Nitration: The reaction of glycerol with a mixture of nitric and sulfuric acids produces
nitroglycerin, a potent explosive and vasodilator.[3]
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Table 2: Chemical Identifiers and Properties

Identifier/Property Value

IUPAC Name Propane-1,2,3-triol
CAS Number 56-81-5

PubChem CID 753

Chemical Stabilit Chemically stable under normal conditions. May
emical Stabili
Y crystallize at low temperatures.[2]

Experimental Protocols: A Methodological Overview

The characterization of glycerol's properties involves standard analytical techniques in
chemistry.

Determination of Physical Properties:

e Melting and Boiling Points: These are typically determined using a melting point apparatus
and distillation setup, respectively, under controlled pressure.

» Density: Measured using a pycnometer or a hydrometer at a specified temperature.

o Solubility: Assessed by mixing glycerol with various solvents and observing miscibility or the
formation of a saturated solution.

Spectroscopic Analysis:

While not detailed in the search results, the structural elucidation of glycerol and its derivatives
would standardly involve techniques such as:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the proton and carbon
framework of the molecule.

« Infrared (IR) Spectroscopy: To identify the characteristic hydroxyl (-OH) functional groups.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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The provided search results mention that the structure of flavonoids, not glycerol, was
determined using UV spectra, HR-MS, and NMR.[6]

Biological Role and Signaling Pathways

Glycerol plays a crucial role in metabolism as the backbone of triglycerides.[1] When the body
utilizes fat for energy, triglycerides are broken down into fatty acids and glycerol.[7] The
glycerol component can then enter the glycolysis or gluconeogenesis pathways in the liver and
kidneys.[1][7]

Metabolic Fate of Glycerol:

The diagram below illustrates the entry of glycerol into the central metabolic pathway.
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Lipid Metabolism

Glycerol Kinase
Lipolysis

Glycolysis/Gluconeogenesis

G3P Dehydrogenase Dihydroxyacetone Glyceraldehyde
Phosphate (DHAP) 3-Phosphate (GAP)

Triglycerides

Glycerol 3-Phosphate Pyruvate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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